Cas no 1262014-42-5 (2-Hydroxy-6-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid
• CAS No: 1262014-42-5
• MF: C₁₀H₇F₃O₄
• MW: 248.155393838882
• CID: 4948950
• Update Time: 2025-06-07

2-Hydroxy-6-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C10H7F3O4/c11-10(12,13)17-8-3-1-2-7(14)6(8)4-5-9(15)16/h1-5,14H,(H,15,16)/b5-4+
• InChI Key： VCJPDRNCOCOGDR-SNAWJCMRSA-N
• SMILES： FC(OC1C=CC=C(C=1/C=C/C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8

Additional information on 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid

Introduction to 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262014-42-5)

2-Hydroxy-6-(trifluoromethoxy)cinnamic acid, also known by its CAS number 1262014-42-5, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its hydroxyl group, trifluoromethoxy substituent, and cinnamic acid backbone, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid is particularly noteworthy due to the presence of the trifluoromethoxy group, which imparts unique electronic and steric properties to the molecule. This functional group has been shown to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety for drug design. Additionally, the hydroxyl group can participate in hydrogen bonding, which can influence the compound's solubility and binding affinity to biological targets.

Recent studies have highlighted the potential of 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings suggest that 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid could be a promising lead compound for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid has shown potential as an anti-inflammatory agent. A study published in the European Journal of Pharmacology reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This anti-inflammatory activity makes it a candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The antiproliferative effects of 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid have also been investigated. Research conducted at the National Institutes of Health (NIH) found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings underscore the potential of 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid as a novel anticancer agent.

Beyond its direct therapeutic applications, 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid has been explored as a scaffold for drug discovery. The unique combination of functional groups provides a robust platform for structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties. For example, researchers at the University of California have synthesized several derivatives of this compound with improved bioavailability and reduced toxicity profiles.

The synthesis of 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Wittig reactions, Claisen condensations, and palladium-catalyzed cross-coupling reactions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 2-Hydroxy-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262014-42-5) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, making it a promising candidate for further development into therapeutic agents for neurodegenerative diseases, inflammatory disorders, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.